Cas no 1214332-81-6 (Ethyl 5-Bromo-2-fluoropyridine-4-carboxylate)

• Product Name: Ethyl 5-Bromo-2-fluoropyridine-4-carboxylate
• CAS No: 1214332-81-6
• MF: C₈H₇BrFNO₂
• MW: 248.04908490181
• CID: 5073825
• Update Time: 2026-03-01

Ethyl 5-Bromo-2-fluoropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-fluoroisonicotinate
• ethyl 5-bromo-2-fluoropyridine-4-carboxylate
• AMY6561
• Ethyl 5-Bromo-2-fluoropyridine-4-carboxylate

• Inchi： 1S/C8H7BrFNO2/c1-2-13-8(12)5-3-7(10)11-4-6(5)9/h3-4H,2H2,1H3
• InChI Key： QQEXNULDCYCOED-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 165.2±35.0 °C at 760 mmHg
• Vapor Pressure: 2.5±0.3 mmHg at 25°C

Ethyl 5-Bromo-2-fluoropyridine-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 5-Bromo-2-fluoropyridine-4-carboxylate

Ethyl 5-Bromo-2-fluoropyridine-4-carboxylate (CAS No. 1214332-81-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-Bromo-2-fluoropyridine-4-carboxylate, identified by its CAS number 1214332-81-6, is a versatile and highly valuable intermediate in the field of pharmaceutical synthesis. This compound, featuring a pyridine core with bromine and fluorine substituents, has garnered significant attention due to its utility in the development of novel therapeutic agents. The strategic placement of these halogen atoms makes it an attractive building block for medicinal chemists seeking to design molecules with enhanced binding affinity and selectivity.

The significance of Ethyl 5-Bromo-2-fluoropyridine-4-carboxylate lies in its ability to serve as a precursor for a wide range of pharmacologically active compounds. Recent advancements in drug discovery have highlighted its role in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its effectiveness in generating potent kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The brominated and fluorinated pyridine scaffold allows for further functionalization, enabling the creation of compounds with tailored properties such as improved metabolic stability and oral bioavailability.

In the realm of academic research, Ethyl 5-Bromo-2-fluoropyridine-4-carboxylate has been employed in the development of novel antibiotics and antiviral agents. The fluorine atom, in particular, is known for its ability to enhance the binding affinity of drug candidates to their biological targets. This property has been leveraged in the design of next-generation antiviral drugs, where the presence of fluorine substituents can significantly improve pharmacokinetic profiles. Additionally, the bromine atom provides a handle for further chemical modifications, such as cross-coupling reactions, which are fundamental to constructing complex molecular architectures.

The pharmaceutical industry has also recognized the potential of Ethyl 5-Bromo-2-fluoropyridine-4-carboxylate in the development of central nervous system (CNS) drugs. Pyridine derivatives are well-documented for their ability to cross the blood-brain barrier, making them ideal candidates for treating neurological disorders. Researchers have utilized this compound to synthesize novel neurokinin receptor antagonists, which show promise in managing conditions such as depression and anxiety. The combination of bromine and fluorine substituents enhances the lipophilicity and metabolic stability of these compounds, thereby improving their therapeutic efficacy.

From a synthetic chemistry perspective, Ethyl 5-Bromo-2-fluoropyridine-4-carboxylate offers a unique platform for exploring new synthetic methodologies. Its reactivity profile allows for diverse transformations, including nucleophilic aromatic substitutions, Suzuki-Miyaura cross-coupling reactions, and palladium-catalyzed couplings. These reactions are essential for constructing complex heterocyclic systems, which are prevalent in many modern drugs. The compound's versatility has made it a staple in synthetic laboratories worldwide, where it is used to generate libraries of novel molecules for high-throughput screening.

The growing demand for Ethyl 5-Bromo-2-fluoropyridine-4-carboxylate underscores its importance in contemporary drug discovery efforts. As pharmaceutical companies continue to seek innovative ways to address unmet medical needs, this intermediate will remain a critical component in their arsenal. The ability to rapidly synthesize and modify derivatives of this compound ensures that researchers can stay at the forefront of medicinal chemistry innovation. With ongoing research exploring its applications in oncology, immunology, and neurology, the future prospects for Ethyl 5-Bromo-2-fluoropyridine-4-carboxylate appear exceptionally bright.

In conclusion, Ethyl 5-Bromo-2-fluoropyridine-4-carboxylate (CAS No. 1214332-81-6) is a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity profile make it an indispensable tool for medicinal chemists and synthetic organic chemists alike. As research continues to uncover new applications for this compound, its significance in drug development is poised to grow even further. The ongoing exploration of its potential in various therapeutic areas ensures that it will remain a focal point in pharmaceutical innovation for years to come.